Cas no 389121-68-0 (2-Quinoxalinecarboxylic acid, 3,6,7-trimethyl-, methyl ester)

• Product Name: 2-Quinoxalinecarboxylic acid, 3,6,7-trimethyl-, methyl ester
• CAS No: 389121-68-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD30725942
• CID: 1493958
• PubChem ID: 11736363
• Update Time: 2025-04-21

2-Quinoxalinecarboxylic acid, 3,6,7-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 3,6,7-trimethyl-, methyl ester
• 3,6,7-Trimethylquinoxaline-2-carboxylic acid methyl ester
• Methyl 3,6,7-trimethylquinoxaline-2-carboxylate
• 3,6,7-Trimethyl-quinoxaline-2-carboxylic acid methyl ester
• MFCD30725942
• 389121-68-0

• MDL： MFCD30725942
• Inchi： 1S/C13H14N2O2/c1-7-5-10-11(6-8(7)2)15-12(9(3)14-10)13(16)17-4/h5-6H,1-4H3
• InChI Key： RYZLGQSOSIUGOY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N=C2C=C(C)C(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08